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Compound of Interest

Compound Name: lonomycin

Cat. No.: B1663694

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for utilizing ionomycin as a
powerful tool to investigate and manipulate calcium-dependent signaling pathways in various
research and drug development contexts. lonomycin, a potent and selective calcium
ionophore, is an indispensable reagent for studying a vast array of physiological processes,
including T-cell activation, cytokine production, and apoptosis. This document provides a
detailed overview of its mechanism of action, quantitative data for experimental design, step-
by-step protocols for key applications, and visual representations of the associated signaling
pathways.

Introduction to lonomycin: A Potent Calcium
lonophore

lonomycin is an ionophorous antibiotic isolated from the bacterium Streptomyces conglobatus.
It functions as a mobile ion carrier that binds to divalent cations, primarily calcium (Ca?*), and
facilitates their transport across biological membranes. This action effectively increases the
intracellular concentration of free Ca2*, mimicking the calcium signaling events that occur
downstream of various cell surface receptor activations. This property makes ionomycin an
invaluable tool for artificially activating calcium-dependent pathways and studying their roles in
cellular function.

Mechanism of Action

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b1663694?utm_src=pdf-interest
https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/product/b1663694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

lonomycin acts as a lipid-soluble molecule that chelates Ca?* and transports it across the cell
membrane, down its electrochemical gradient. This influx of extracellular calcium, coupled with
the release of calcium from intracellular stores like the endoplasmic reticulum, leads to a rapid
and sustained elevation of cytosolic Ca2* levels. This surge in intracellular calcium is

 To cite this document: BenchChem. [lonomycin: A Technical Guide to Unlocking Calcium-
Dependent Cellular Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663694#ionomycin-as-a-tool-for-studying-calcium-
dependent-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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